Cas no 1410586-19-4 ((2-ethoxyethyl)1-(1,3-thiazol-2-yl)ethylamine)

• Product Name: (2-ethoxyethyl)1-(1,3-thiazol-2-yl)ethylamine
• CAS No: 1410586-19-4
• MF: C₉H₁₆N₂OS
• MW: 200.301140785217
• CID: 5150436
• PubChem ID: 64482425
• Update Time: 2025-06-26

(2-ethoxyethyl)1-(1,3-thiazol-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanamine, N-(2-ethoxyethyl)-α-methyl-
• (2-ethoxyethyl)1-(1,3-thiazol-2-yl)ethylamine

• Inchi： 1S/C9H16N2OS/c1-3-12-6-4-10-8(2)9-11-5-7-13-9/h5,7-8,10H,3-4,6H2,1-2H3
• InChI Key： XJDYZHQAZAULNF-UHFFFAOYSA-N
• SMILES： C(C1SC=CN=1)(C)NCCOCC

Additional information on (2-ethoxyethyl)1-(1,3-thiazol-2-yl)ethylamine

Introduction to (2-ethoxyethyl)1-(1,3-thiazol-2-yl)ethylamine (CAS No. 1410586-19-4)

(2-ethoxyethyl)1-(1,3-thiazol-2-yl)ethylamine (CAS No. 1410586-19-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and chemical research. This compound is characterized by its unique molecular structure, which includes a thiazole ring and an ethoxyethyl group, making it a versatile candidate for a wide range of applications.

The thiazole ring is a heterocyclic compound with a five-membered ring containing one sulfur and one nitrogen atom. This ring system is known for its stability and reactivity, which are crucial for the compound's biological and chemical properties. The ethoxyethyl group adds additional functionality, enhancing the compound's solubility and reactivity in different solvents.

Recent studies have explored the potential of (2-ethoxyethyl)1-(1,3-thiazol-2-yl)ethylamine in various biological contexts. One notable area of research is its use as a ligand in receptor binding studies. The compound's ability to interact with specific receptors makes it a valuable tool for understanding the mechanisms of action of various drugs and biological processes.

In the field of pharmaceuticals, (2-ethoxyethyl)1-(1,3-thiazol-2-yl)ethylamine has shown promise as a lead compound for the development of new therapeutic agents. Its unique structure allows it to bind to specific protein targets, potentially modulating their activity and leading to therapeutic effects. For example, studies have demonstrated that this compound can inhibit certain enzymes involved in disease pathways, making it a potential candidate for the treatment of conditions such as inflammation and cancer.

Moreover, the compound's thiazole ring has been shown to enhance its stability under various conditions, which is crucial for its use in both research and clinical settings. The ethoxyethyl group further contributes to its stability by improving its solubility in aqueous environments, making it easier to handle and administer.

In addition to its potential therapeutic applications, (2-ethoxyethyl)1-(1,3-thiazol-2-yl)ethylamine has also been studied for its use in chemical synthesis. The compound serves as an intermediate in the synthesis of more complex molecules, including those with pharmaceutical relevance. Its reactivity and stability make it an attractive choice for chemists looking to develop new compounds with specific properties.

Recent advancements in computational chemistry have also contributed to our understanding of (2-ethoxyethyl)1-(1,3-thiazol-2-yl)ethylamine. Molecular modeling studies have provided insights into the compound's conformational flexibility and binding interactions with target proteins. These studies have helped researchers optimize the compound's structure for improved potency and selectivity.

The safety profile of (2-ethoxyethyl)1-(1,3-thiazol-2-yl)ethylamine has been another focus of recent research. Toxicity studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in preclinical models. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, (2-ethoxyethyl)1-(1,3-thiazol-2-yl)ethylamine (CAS No. 1410586-19-4) is a promising compound with a wide range of potential applications in pharmaceuticals and chemical research. Its unique molecular structure and favorable properties make it an attractive candidate for further development and study. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, further expanding its impact in the scientific community.